Cas no 1805649-62-0 (Methyl 2-chloro-3-nitropyridine-4-acetate)

• Product Name: Methyl 2-chloro-3-nitropyridine-4-acetate
• CAS No: 1805649-62-0
• MF: C₈H₇ClN₂O₄
• MW: 230.605180978775
• CID: 4902919
• Update Time: 2025-05-24

Methyl 2-chloro-3-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-nitropyridine-4-acetate

• Inchi： 1S/C8H7ClN2O4/c1-15-6(12)4-5-2-3-10-8(9)7(5)11(13)14/h2-3H,4H2,1H3
• InChI Key： VSUUXFJXLAGRLC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.4
• Topological Polar Surface Area: 85

Additional information on Methyl 2-chloro-3-nitropyridine-4-acetate

Methyl 2-chloro-3-nitropyridine-4-acetate (CAS No. 1805649-62-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-3-nitropyridine-4-acetate (CAS No. 1805649-62-0) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its nitro and chloro substituents on a pyridine ring, serves as a crucial building block for the development of various therapeutic agents. Its unique structural features make it particularly valuable in the synthesis of bioactive molecules targeting a wide range of diseases.

The Methyl 2-chloro-3-nitropyridine-4-acetate molecule is derived from pyridine, a heterocyclic aromatic compound that is fundamental to many pharmacological applications. The presence of both chloro and nitro groups enhances its reactivity, allowing for further functionalization through nucleophilic substitution, reduction, or condensation reactions. These properties are exploited in the pharmaceutical industry to create complex drug molecules with desired biological activities.

In recent years, there has been growing interest in the applications of this compound due to its role in synthesizing novel antiviral and anticancer agents. For instance, researchers have leveraged the reactivity of Methyl 2-chloro-3-nitropyridine-4-acetate to develop inhibitors of viral proteases and kinases, which are critical targets in antiviral drug discovery. Additionally, its incorporation into heterocyclic frameworks has led to the identification of new compounds with potent anticancer properties.

The nitro group in Methyl 2-chloro-3-nitropyridine-4-acetate is particularly noteworthy, as it can be reduced to an amine group under appropriate conditions. This transformation opens up avenues for further derivatization, enabling the creation of amine-containing pharmacophores that are prevalent in many drugs. Furthermore, the chloro substituent can be displaced by various nucleophiles, facilitating the introduction of diverse functional groups into the molecule.

Recent advancements in synthetic methodologies have further highlighted the importance of this intermediate. For example, catalytic hydrogenation techniques have been refined to selectively reduce the nitro group without affecting other functional moieties, thereby improving synthetic efficiency. These improvements have not only streamlined the production process but also enhanced the scalability of drug manufacturing.

The versatility of Methyl 2-chloro-3-nitropyridine-4-acetate extends beyond its use as a building block for small-molecule drugs. It has also found applications in the synthesis of ligands for metal-based therapeutics and imaging agents. The ability to introduce multiple functional groups onto the pyridine core allows for fine-tuning of physicochemical properties, which is essential for optimizing drug delivery and bioavailability.

In conclusion, Methyl 2-chloro-3-nitropyridine-4-acetate (CAS No. 1805649-62-0) is a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and reactivity make it indispensable for developing a broad spectrum of therapeutic agents. As research continues to uncover new applications and refine synthetic techniques, this compound will undoubtedly remain a pivotal component in drug discovery and development.